N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide

• IUPAC Name: N-ethyl-3-(4-piperidin-1-ylsulfonylphenyl)propanamide
• InChI: InChI=1S/C16H24N2O3S/c1-2-17-16(19)11-8-14-6-9-15(10-7-14)22(20,21)18-12-4-3-5-13-18/h6-7,9-10H,2-5,8,11-13H2,1H3,(H,17,19)
• InChI Key: UXKQXTGACFTFBW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CCC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide, also known as NPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. NPS is a synthetic compound that was first synthesized in 2008, and since then, it has been used in various scientific studies. In

Mechanism of Action

The mechanism of action of N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide involves the activation of TRPV1 channels and the subsequent release of neuropeptides, such as substance P and calcitonin gene-related peptide (CGRP). The release of these neuropeptides leads to the induction of pain and inflammation. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has also been shown to activate ASICs and P2X3 receptors, which are involved in pain sensation and mechanosensation.
Biochemical and Physiological Effects:
N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has been shown to induce pain and inflammation in various animal models, including rats and mice. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has also been shown to induce itch and mechanical hypersensitivity. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has been shown to activate TRPV1 channels, leading to the release of neuropeptides and the induction of pain and inflammation. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has also been shown to activate ASICs and P2X3 receptors, which are involved in pain sensation and mechanosensation.

Advantages and Limitations for Lab Experiments

N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has several advantages as a tool for scientific research. It is a synthetic compound that can be easily obtained in high purity. It is also stable and can be stored for long periods without degradation. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide is a potent activator of TRPV1 channels, ASICs, and P2X3 receptors, making it a useful tool for investigating the function of these ion channels. However, N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has some limitations as a tool for scientific research. It is a toxic compound that can cause harm to researchers if not handled properly. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide is also a potent inducer of pain and inflammation, which can make it difficult to use in certain animal models.

Future Directions

There are several future directions for research on N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide. One direction is to investigate the role of TRPV1 channels, ASICs, and P2X3 receptors in various disease states, such as chronic pain, inflammation, and itch. Another direction is to develop new compounds that can selectively activate or inhibit these ion channels. This could lead to the development of new drugs for the treatment of pain and other neurological disorders. Finally, future research could focus on the development of new methods for synthesizing N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide and other related compounds, which could lead to greater efficiency and cost-effectiveness in scientific research.

Scientific Research Applications

N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has been used in various scientific studies as a tool to investigate the function of ion channels in the nervous system. Specifically, N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has been used to study the function of the transient receptor potential vanilloid 1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is involved in pain sensation and inflammation. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has been shown to activate TRPV1 channels, leading to the release of neuropeptides and the induction of pain and inflammation. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has also been used to study the function of other ion channels, such as the acid-sensing ion channels (ASICs) and the purinergic receptor P2X3.